Cas no 82964-04-3 (Tolrestat)

• Product name: Tolrestat
• CAS No: 82964-04-3
• MF: C₁₆H₁₄F₃NO₃S
• MW: 357.347473621368
• MDL: MFCD00864170
• CID: 60526
• PubChem ID: 53359

Tolrestat Chemical and Physical Properties

Names and Identifiers

• 2-(6-Methoxy-N-methyl-5-(trifluoromethyl)naphthalene-1-carbothioamido)acetic acid
• N-[[6-Methoxy-5-(trifluoromethyl)naphthalen-1-yl]thioxomethyl]-N-methylglycine
• [(6-Methoxy-5-trifluoromethyl-naphthalene-1-carbothioyl)-methyl-amino]-acetic acid
• 2-[[6-methoxy-5-(trifluoromethyl)naphthalene-1-carbothioyl]-methylamino]acetic acid
• AY-27773
• Tolrestat
• Alredase
• N-(6-Methoxythio-5-(trifluoromethyl)-1-naphthoyl)sarcosine
• Tolrestatum
• Tolrestatum [Latin]
• CID 53359
• N-[[6-Methoxy-5-(trifluoromethyl)-1-naphthalenyl]thioxomethyl]-N-methyl-glycine
• N-[[5 -(Trifluoromethyl)-6-methoxy-lnaphthalenyl]thioxomethyl]-N-methylglycine
• Tolrestatin
• N-[[6-Methoxy-5-(trifluoromethyl)-1-naphthalenyl]thioxomethyl]-N-methylglycine (ACI)
• 2-(6-Methoxy-N-methyl-5-(trifluoromethyl)naphthalene-1-carbothioamido)aceticacid
• AY 27773
• Lorestat
• AY-27,773
• BDBM16314
• TOL
• TOLRESTAT [INN]
• DTXSID80904890
• BCPP000039
• Glycine, N-[[6-methoxy-5-(trifluoromethyl)-1-naphthalenyl]thioxomethyl]-N-methyl-
• DB02383
• C01621
• n-((6-methoxy-5-(trifluoromethyl)naphthalen-1-yl)thioxomethyl)-n-methylglycine
• Q7814620
• Glycine, N-((6-methoxy-5-(trifluoromethyl)-1-naphthalenyl)thioxomethyl)-N-methyl-
• N-{[6-methoxy-5-(trifluoromethyl)naphthalen-1-yl]carbonothioyl}-N-methylglycine
• N-(6-methoxy-5-(trifluoromethyl)naphthalene-1-carbonothioyl)-N-methylglycine
• UNII-0T93LG5NMK
• TOLRESTAT [WHO-DD]
• 82964-04-3
• [([6-Methoxy-5-(trifluoromethyl)-1-naphthyl]carbothioyl)(methyl)amino]acetic acid #
• CHEMBL436
• CHEBI:48549
• AKOS005146007
• 0T93LG5NMK
• VS-0127
• TOLRESTAT [USAN]
• N-[[6-Methoxy-5-(trifluoromethyl)-1-naphthalenyl]thioxomethyl]-N-methylglycine
• N-[[5-(Trifluoromethyl)-6-methoxy-1-naphthalenyl]thioxomethyl]-N-methylglycine
• D02323
• 2-{1-[6-methoxy-5-(trifluoromethyl)naphthalen-1-yl]-N-methylmethanethioamido}acetic acid
• TOLRESTAT [MI]
• Tolrestat (USAN/INN)
• Alrestin
• TOLRESTAT [MART.]
• J-522752
• HY-16500
• BCP02377
• Alredase (TN)
• 2-{[6-methoxy-5-(trifluoromethyl)naphthalen-1-yl]-N-methylmethanethioamido}acetic acid
• N-{[6-methoxy-5-(trifluoromethyl)-1-naphthyl]carbonothioyl}-N-methylglycine
• N-[6-Methoxythio-5-(trifluoromethyl)-1-naphthoyl]sarcosine
• Tolrestat [USAN:INN:BAN]
• N-((6-methoxy-5-(trifluoromethyl)-1-naphthalenyl)thioxomethyl)-N-methylglycine
• CS-2040
• FT-0753651
• SCHEMBL49326
• GTPL7404
• Tolrestat?
• GLXC-03766
• BRD-K85693895-001-01-1
• BRD-K85693895-001-02-9

• MDL： MFCD00864170
• Inchi： 1S/C16H14F3NO3S/c1-20(8-13(21)22)15(24)11-5-3-4-10-9(11)6-7-12(23-2)14(10)16(17,18)19/h3-7H,8H2,1-2H3,(H,21,22)
• InChI Key： LUBHDINQXIHVLS-UHFFFAOYSA-N
• SMILES： O=C(CN(C)C(C1C2C=CC(=C(C=2C=CC=1)C(F)(F)F)OC)=S)O

Computed Properties

• Exact Mass: 357.06500
• Monoisotopic Mass: 357.064649
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 486
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Tautomer Count: nothing
• Topological Polar Surface Area: 81.9
• XLogP3: 3.7
• Surface Charge: 0

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Melting Point: 164-165°
• Boiling Point: 498.1°C at 760 mmHg
• Flash Point: 255.0±31.5 °C
• Refractive Index: 1.601
• PSA: 81.86000
• LogP: 3.55910
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

Tolrestat Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• Safety Instruction： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes